Cas no 134486-00-3 (Fmoc-3-iodo-L-tyrosine)

Fmoc-3-iodo-L-tyrosine is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the α-amino group, ensuring selective deprotection under mild basic conditions. The 3-iodo substitution on the tyrosine aromatic ring enhances its utility in post-synthetic modifications, such as palladium-catalyzed cross-coupling reactions (e.g., Sonogashira or Suzuki couplings), enabling the introduction of diverse functional groups or bioconjugation. This derivative maintains high chemical stability and compatibility with standard Fmoc-based protocols. Its orthogonally protected side chain (typically tBu or other acid-labile groups) allows for controlled deprotection, facilitating precise peptide assembly. The compound is particularly valuable in synthesizing labeled peptides for biochemical studies or radiopharmaceutical applications.
Fmoc-3-iodo-L-tyrosine structure
Fmoc-3-iodo-L-tyrosine structure
Product Name:Fmoc-3-iodo-L-tyrosine
CAS No:134486-00-3
MF:C24H20INO5
MW:529.32377910614
MDL:MFCD00235906
CID:105716
PubChem ID:10875104
Update Time:2025-07-02

Fmoc-3-iodo-L-tyrosine Chemical and Physical Properties

Names and Identifiers

    • Fmoc-3-iodo-L-tyrosine
    • Fmoc-3-iodo-Tyr-OH
    • Fmoc-L-3-Iodotyrosine
    • Fmoc-L-Tyr(3-I)-OH
    • Fmoc-Tyr(3-I)-OH
    • L-Tyrosine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-iodo-
    • (S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-3-iodophenyl)propionic acid
    • Fmoc-(3-iodo)-Tyr-OH
    • Fmoc-(3-iodo)-tyrosine
    • Fmoc-Tyr-(3'-I)-OH
    • N-[(9-fluorenylmethyloxy)carbonyl]-L-3-iodotyrosine
    • N-[(9H-Fluoren-9-Ylmethoxy)Carbonyl]-3-Iodo-L-Tyrosine
    • SCHEMBL2030857
    • DTXSID20446663
    • SCHEMBL14584328
    • AS-10396
    • E70515
    • C24H20INO5
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-3-iodo-tyrosine
    • AKOS015907961
    • EN300-7363350
    • AKOS015837217
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-3-iodophenyl)propanoic acid
    • J-006545
    • CS-0100996
    • 134486-00-3
    • AC-27954
    • (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(4-hydroxy-3-iodophenyl)propanoic acid
    • L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-iodo-
    • MFCD00235906
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-hydroxy-3-iodophenyl)propanoic acid
    • (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-hydroxy-3-iodophenyl)propanoic acid
    • (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-hydroxy-3-iodophenyl)propanoic acid
    • MDL: MFCD00235906
    • Inchi: 1S/C24H20INO5/c25-20-11-14(9-10-22(20)27)12-21(23(28)29)26-24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,21,27H,12-13H2,(H,26,30)(H,28,29)/t21-/m0/s1
    • InChI Key: ZRJAMVZQFHAZAE-NRFANRHFSA-N
    • SMILES: IC1=C(C=CC(=C1)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O

Computed Properties

  • Exact Mass: 529.03900
  • Monoisotopic Mass: 529.03862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 4.9
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.634±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
  • PSA: 95.86000
  • LogP: 4.92210
  • Solubility: Not determined

Fmoc-3-iodo-L-tyrosine Security Information

  • HazardClass:IRRITANT

Fmoc-3-iodo-L-tyrosine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F860950-25mg
Fmoc-3-iodo-L-tyrosine
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25mg
$ 52.00 2023-09-07
TRC
F860950-50mg
Fmoc-3-iodo-L-tyrosine
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$ 52.00 2023-09-07
TRC
F860950-100mg
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$ 75.00 2023-09-07
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F860950-250mg
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250mg
$133.00 2023-05-18
abcr
AB176014-1 g
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-3-iodo-tyrosine, 97%; .
134486-00-3 97%
1g
€242.70 2022-06-11
abcr
AB176014-5 g
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-3-iodo-tyrosine, 97%; .
134486-00-3 97%
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€897.40 2022-06-11
eNovation Chemicals LLC
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Chemenu
CM563745-1g
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$*** 2023-03-30
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Fmoc-3-iodo-L-tyrosine Production Method

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